Cas no 1806789-90-1 (Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806789-90-1
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4848289
• Update Time: 2025-07-23

Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-10(15)8-7(9(12)13)4-3-6(5-11)14-8/h3-4,9H,2,5H2,1H3
• InChI Key： NNBMOAZETSKILD-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806789-90-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806789-90-1, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core functionalized with both bromomethyl and difluoromethyl substituents, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of these specific functional groups makes it a valuable building block for the development of novel therapeutic agents.

The bromomethyl group attached at the 6-position of the pyridine ring provides a reactive site for further derivatization, enabling the formation of carbon-carbon bonds through nucleophilic substitution reactions. This feature is particularly advantageous in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. On the other hand, the difluoromethyl group at the 3-position introduces a fluorine atom with unique electronic properties. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets, making them a staple in medicinal chemistry.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated compounds in drug development. The incorporation of difluoromethyl groups has been shown to enhance the pharmacokinetic profiles of drugs, including improving their metabolic resistance and oral bioavailability. For instance, studies have demonstrated that compounds containing this moiety exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation. This has led to increased interest in developing synthetic methodologies that facilitate the efficient incorporation of difluoromethyl groups into target molecules.

Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate serves as an excellent precursor for such synthetic strategies. The bromomethyl functionality allows for facile coupling with a wide range of nucleophiles, including amines, alcohols, and thiols, while the presence of an ester group at the 2-position provides additional versatility for further chemical transformations. For example, hydrolysis of the ester can yield a carboxylic acid derivative, which can then be coupled with various amine-based reagents to form amides—a common motif in drug molecules.

The compound's relevance is further underscored by its application in the synthesis of kinase inhibitors, which are among the most extensively studied classes of therapeutic agents. Kinases play critical roles in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. By modifying the pyridine core with both bromomethyl and difluoromethyl groups, researchers can fine-tune the electronic and steric properties of their kinase inhibitors to achieve optimal binding to target enzymes. Recent publications have highlighted the use of Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate as a key intermediate in the synthesis of novel kinase inhibitors that exhibit improved potency and selectivity over existing drugs.

Beyond kinase inhibitors, this compound has also been employed in the development of other therapeutic modalities. For instance, its structural features make it a suitable candidate for generating antiviral agents. The pyridine scaffold is frequently found in antiviral drugs due to its ability to interact favorably with viral proteases and polymerases. By incorporating both bromomethyl and difluoromethyl groups, chemists can design molecules that disrupt viral replication cycles while minimizing off-target effects.

The synthetic utility of Ethyl 6-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxylate is further exemplified by its use in generating heterocyclic derivatives. Heterocycles are ubiquitous in biologically active compounds and often serve as privileged scaffolds due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. Through reactions such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination facilitated by the bromomethyl group, this compound can be transformed into structurally diverse derivatives with potential therapeutic applications.

The growing demand for innovative pharmaceuticals has spurred advancements in synthetic methodologies tailored to facilitate efficient transformations involving Ethyl 6-(bromomethyl)-3-()pyridine-2-carboxylate. Recent innovations include catalytic systems that enable selective functionalization at multiple sites within the molecule without compromising regioselectivity or yield. These advances have not only streamlined synthetic routes but also opened new avenues for exploring structure-activity relationships (SAR) in drug discovery programs.

In conclusion, Ethyl 6-()-3-(difluoromethyl )pyridine-2-carboxylate (CAS No. 1806789-90-1) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique combination of functional groups—namely the bromomethyl